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Compound of Interest

Compound Name: m-Tolyl isocyanate

Cat. No. B147536

An In-depth Technical Guide to the Health and Safety of m-Tolyl Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for m-tolyl isocyanate (CAS
No. 621-29-4), a compound utilized as a pharmaceutical and pesticide intermediate and in the
synthesis of various organic molecules.[1] Due to its high reactivity, m-tolyl isocyanate
presents significant health hazards that necessitate strict adherence to safety protocols in a
laboratory or industrial setting.

Chemical and Physical Properties

m-Tolyl isocyanate is a clear, colorless to pale yellow liquid.[2][3] A summary of its key
physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of m-Tolyl Isocyanate
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Property Value Reference(s)
Molecular Formula CsH7NO [1]
Molecular Weight 133.15 g/mol [1]
Appearance C.:Ieiar colorless to pale yellow Be
liquid
Boiling Point 75-76 °C @ 12 mmHg [2]
Flash Point 65 °C (149 °F) [1]
Density 1.033 g/mL at 25 °C [2]
Refractive Index n20/D 1.5305 [2]
Storage Temperature 2-8°C

Toxicological Information

m-Tolyl isocyanate is classified as harmful if swallowed, inhaled, or absorbed through the
skin.[4] It is a possible sensitizer and can cause irritation to the eyes, skin, and respiratory tract.
[4] Chronic exposure may lead to allergic respiratory reactions, such as asthma, and pulmonary
edema.[4]

Table 2: Acute Toxicity Data for m-Tolyl Isocyanate

Route Species Value Reference(s)
Inhalation (LC50) Rat 33 mg/m3 (4 hours) [41[5]

Rat 30 mg/m3 (4 hours) [41[5]

Oral (LD50) Not available Not available [2]

Dermal (LD50) Not available Not available [2]

Experimental Protocols: Detailed experimental protocols for the determination of the LC50
values cited are not publicly available in the referenced safety data sheets. Generally, such
studies involve exposing groups of animals to different concentrations of the substance in the
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air for a defined period (e.g., 4 hours) and observing mortality over a subsequent period
(typically 14 days). The concentration that is lethal to 50% of the test population is determined
statistically.

Hazard Identification and Classification

m-Tolyl isocyanate is associated with multiple hazard classifications. A summary of its GHS
hazard statements is provided in Table 3.

Table 3: GHS Hazard Classifications for m-Tolyl Isocyanate

Hazard Statement Description Reference(s)
H227 Combustible liquid [6]
H301 Toxic if swallowed [6]
H315 Causes skin irritation [6]
H317 May f:ause an allergic skin 6]
reaction
H319 Causes serious eye irritation [6]
H330 Fatal if inhaled [6]

May cause allergy or asthma
H334 symptoms or breathing [6]

difficulties if inhaled

H335 May cause respiratory irritation  [6]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with m-
tolyl isocyanate.

Handling

o Work in a well-ventilated area, preferably in a chemical fume hood.[4]
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e Avoid contact with skin, eyes, and clothing.[6]
e Do not breathe vapors or mist.[4]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles or a face shield, and a lab coat or coveralls.[4][6]

e Wash hands thoroughly after handling.[4]
o Keep away from ignition sources, heat, sparks, and open flames.[4]

e The substance is moisture-sensitive; avoid contact with water and moist air.[4]

Storage

» Store in a cool, dry, and well-ventilated area.[4]
o Keep containers tightly closed.[4]
» Refrigerated storage (below 4°C/39°F) is recommended.[4]

o Store away from incompatible materials such as strong oxidizing agents, acids, bases,
alcohols, and amines.[2][4]
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Safe Handling Workflow for m-Tolyl Isocyanate

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling m-tolyl isocyanate.
o Eye/Face Protection: Wear chemical splash goggles or a face shield.[4][6]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile or butyl rubber) and protective

clothing to prevent skin contact.[4][7]

» Respiratory Protection: If ventilation is inadequate or for high-concentration exposures, use a
NIOSH-approved respirator with organic vapor cartridges.[4][7] A full-face respirator is often

recommended.[7]
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First Aid Measures

In case of exposure, immediate medical attention is required.[4]

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[4][6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][6]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth with
water and give 2-4 cupfuls of milk or water to drink. Seek immediate medical attention.[4][6]

First Aid Response Flowchart

Identify Route of Exposure

Swallowed

Inhalation: Skin Contact: Eve Contact: Ingestion:
- Move to fresh air - Remove contaminated clothing Y ’ ) - Do NOT induce vomiting
. . R . - Flush with water for 15 min . ) .
- Provide respiratory support - Flush with water for 15 min . - Rinse mouth, give water/milk
- Call for medical help

- Call for medical help - Call for medical help - Call for medical help
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First Aid Procedures for m-Tolyl Isocyanate Exposure

Fire Fighting Measures
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m-Tolyl isocyanate is a combustible liquid.[4]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6] Water
spray can be used to cool fire-exposed containers, but do not get water inside containers.[4]

Fire Fighting Procedures: Firefighters should wear self-contained breathing apparatus
(SCBA) and full protective gear.[4]

Hazardous Combustion Products: Combustion may produce carbon oxides, nitrogen oxides,
and hydrogen cyanide.[2][4]

Reactivity and Stability

Stability: Stable under normal temperatures and pressures. It is sensitive to moisture.[2][4]

Incompatible Materials: Avoid contact with strong oxidizing agents, acids, strong bases,
alcohols, and amines.[2][4]

Hazardous Decomposition Products: Upon decomposition, it may release hydrogen cyanide,
nitrogen oxides, carbon monoxide, and carbon dioxide.[2][4]

Hazardous Polymerization: Hazardous polymerization has not been reported.[2]

Isocyanates are highly reactive compounds. The isocyanate group (-N=C=0) readily reacts

with nucleophiles, particularly compounds containing active hydrogen atoms.
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General Reactivity of m-Tolyl Isocyanate

Accidental Release Measures

In the event of a spill, immediate action is required to contain and clean up the material safely.

o Evacuate personnel from the area.[6]

e Remove all sources of ignition.[4]

e Ensure adequate ventilation.[4]

o Wear appropriate PPE.[4]

o Contain the spill using an inert, non-combustible absorbent material such as sand, earth, or

vermiculite.[4] Do not use combustible materials like sawdust.[4]

o Collect the absorbed material into a suitable container for disposal.[4]

e Do not allow the product to enter drains.[6]
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Disposal Considerations

Dispose of waste in accordance with all applicable federal, state, and local environmental
regulations. Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste.[4]

This technical guide is intended to provide essential health and safety information for
experienced professionals. Always refer to the most current Safety Data Sheet (SDS) for m-
tolyl isocyanate before use and consult with your institution's environmental health and safety
department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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